![molecular formula C4H5BrO2 B2990692 (1S,2R)-2-Bromocyclopropane-1-carboxylic acid CAS No. 60212-40-0](/img/structure/B2990692.png)
(1S,2R)-2-Bromocyclopropane-1-carboxylic acid
Overview
Description
(1S,2R)-2-Bromocyclopropane-1-carboxylic acid, also known as BCCA, is a cyclic amino acid that has been extensively studied in the field of chemistry and biochemistry. It is a chiral molecule that possesses a stereocenter at position 1, making it an important compound for the development of new drugs and pharmaceuticals.
Mechanism of Action
The mechanism of action of (1S,2R)-2-Bromocyclopropane-1-carboxylic acid is not fully understood. However, it is believed to act as a competitive inhibitor of the enzyme alanine aminotransferase (ALT). This enzyme is involved in the metabolism of amino acids, and inhibition of this enzyme can lead to a decrease in the concentration of certain amino acids in the body.
Biochemical and Physiological Effects:
(1S,2R)-2-Bromocyclopropane-1-carboxylic acid has been shown to have various biochemical and physiological effects. It has been reported to decrease the concentration of certain amino acids in the blood, including alanine, glutamine, and glycine. It has also been shown to reduce the activity of ALT in the liver, which is involved in the metabolism of amino acids. Additionally, (1S,2R)-2-Bromocyclopropane-1-carboxylic acid has been shown to have anti-inflammatory and anti-tumor properties.
Advantages and Limitations for Lab Experiments
(1S,2R)-2-Bromocyclopropane-1-carboxylic acid has several advantages for lab experiments. It is a chiral molecule that can be used as a building block for the synthesis of various compounds. It is also a potent inhibitor of ALT, which makes it useful for studying the metabolism of amino acids. However, (1S,2R)-2-Bromocyclopropane-1-carboxylic acid has some limitations for lab experiments. It is a highly reactive molecule that can undergo various chemical reactions, which can complicate its use in certain experiments.
Future Directions
There are several future directions for the study of (1S,2R)-2-Bromocyclopropane-1-carboxylic acid. One direction is the development of new synthetic methods for the preparation of this compound. Another direction is the study of its mechanism of action and its effects on the metabolism of amino acids. Additionally, (1S,2R)-2-Bromocyclopropane-1-carboxylic acid could be used as a lead compound for the development of new drugs and pharmaceuticals. Finally, further studies could be conducted to explore the potential anti-inflammatory and anti-tumor properties of this compound.
Conclusion:
In conclusion, (1S,2R)-2-Bromocyclopropane-1-carboxylic acid is an important compound in the field of chemistry and biochemistry. Its chiral nature makes it a useful building block for the synthesis of various compounds, and its ability to inhibit ALT makes it useful for studying the metabolism of amino acids. Further studies are needed to fully understand the mechanism of action and the potential applications of this compound in the development of new drugs and pharmaceuticals.
Synthesis Methods
The synthesis of (1S,2R)-2-Bromocyclopropane-1-carboxylic acid involves the use of various chemical reactions. One of the most common methods is the reaction of (1S,2R)-2-Bromocyclopropane-1-carboxylic acid methyl ester with potassium hydroxide in methanol. This method results in the formation of (1S,2R)-2-Bromocyclopropane-1-carboxylic acid with high enantiomeric purity.
Scientific Research Applications
(1S,2R)-2-Bromocyclopropane-1-carboxylic acid has been extensively studied in the field of chemistry and biochemistry. It is used as a chiral building block for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and natural products. It is also used as a ligand in asymmetric catalysis, which is a widely used method for the synthesis of chiral molecules.
properties
IUPAC Name |
(1S,2R)-2-bromocyclopropane-1-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5BrO2/c5-3-1-2(3)4(6)7/h2-3H,1H2,(H,6,7)/t2-,3-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKKVGTCMSVLBCD-PWNYCUMCSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1Br)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H]1Br)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5BrO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.99 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(1S,2R)-2-Bromocyclopropane-1-carboxylic acid | |
CAS RN |
60212-40-0 | |
Record name | rac-(1R,2S)-2-bromocyclopropane-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.